Cas no 10083-53-1 (1-Propanamine,3-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-N-methyl-)

• Product Name: 1-Propanamine,3-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-N-methyl-
• CAS No: 10083-53-1
• MF: C₁₇H₁₉NS
• MW: 269.40446305275
• CID: 173632
• PubChem ID: 6437723
• Update Time: 2025-04-19

1-Propanamine,3-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-N-methyl-
• (3E)-3-(4,5-dihydrobenzo[1,2]cyclohepta[3,4-b]thiophen-10-ylidene)-N-methylpropan-1-amine
• IBD 78
• 4-(3-Methylamino-propyliden)-9,10-dihydro-4H-benzo[4.5]cyclohepta[1.2-b]thiophen
• 4-(3-Methylamino-propyliden)-9,10-dihydro-4H-benzo< 4.5> cyclohepta< 1.2-b> thiophen
• 4-(3'-Methylaminopropylidene)-9,10-dihydro-4H-benzo(4,5)cyclohepta(1,2-b)thiophen
• 4H-Benzo(4,5)cyclohepta(1,2-b)thiophene, 9,10-dihydro-4-(3-methylaminopropylidene)-
• BRN 1347799
• LS-33819
• Q27270029
• 46962-44-1
• 89DHK9432D
• UNII-89DHK9432D
• UNII-LVH0SCF4XH
• LVH0SCF4XH
• (3E)-N-methyl-3-(6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-2-ylidene)propan-1-amine
• 10083-53-1
• IBD-78
• (E)-ibd-78
• IBD-78, (E)-
• 1-Propanamine, 3-(9,10-dihydro-4H-benzo(4,5)cyclohepta(1,2-b)thien-4-ylidene)-N-methyl-, (E)-

• Inchi： 1S/C17H19NS/c1-18-11-4-7-15-14-6-3-2-5-13(14)8-9-17-16(15)10-12-19-17/h2-3,5-7,10,12,18H,4,8-9,11H2,1H3/b15-7+
• InChI Key： RDBMZAMQBNYOIJ-VIZOYTHASA-N
• SMILES： S1C=CC2=C1CCC1C=CC=CC=1/C/2=C\CCNC

Computed Properties

• Exact Mass: 269.12382
• Monoisotopic Mass: 269.12382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3
• XLogP3: 3.7

Experimental Properties

• Density: 1.0981 (rough estimate)
• Boiling Point: 408.7°Cat760mmHg
• Flash Point: 201°C
• Refractive Index: 1.5300 (estimate)
• PSA: 40.27000
• LogP: 4.27880